Cas no 260392-65-2 (trans-2-Methylamino-cyclohexanol hydrochloride)

• Product Name: trans-2-Methylamino-cyclohexanol hydrochloride
• CAS No: 260392-65-2
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD23135480
• CID: 852022
• PubChem ID: 17039401
• Update Time: 2025-06-14

trans-2-Methylamino-cyclohexanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-(Methylamino)cyclohexanol hydrochloride
• (1S,2S)-2-(methylamino)cyclohexan-1-ol,hydrochloride
• AK-81997
• ANW-66164
• CTK8C1281
• KB-205401
• trans-2-(Methylamino)cyclohexanol HCl
• D94629
• rel-(1R,2R)-2-(Methylamino)cyclohexanol hydrochloride
• MFCD07366584
• CS-0151243
• AS-76996
• (1R,2R)-2-(methylamino)cyclohexan-1-ol;hydrochloride
• trans-2-Methylamino-cyclohexanol hydrochloride
• (1R,2R)-2-(methylamino)cyclohexan-1-ol hydrochloride
• AKOS022185888
• 260392-65-2
• Cyclohexanol, 2-(methylamino)-, hydrochloride (1:1), (1R,2R)-rel-

• MDL： MFCD23135480
• Inchi： 1S/C7H15NO.ClH/c1-8-6-4-2-3-5-7(6)9;/h6-9H,2-5H2,1H3;1H/t6-,7-;/m1./s1
• InChI Key： FYCHSSMOBVREJM-ZJLYAJKPSA-N
• SMILES： Cl.O[C@@H]1CCCC[C@H]1NC

Computed Properties

• Exact Mass: 165.09200
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 251.5°C at 760 mmHg
• Flash Point: 105.9°C
• PSA: 32.26000
• LogP: 1.70220

Additional information on trans-2-Methylamino-cyclohexanol hydrochloride

Research Brief on trans-2-Methylamino-cyclohexanol hydrochloride (CAS: 260392-65-2)

trans-2-Methylamino-cyclohexanol hydrochloride (CAS: 260392-65-2) is a chiral cyclohexanol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a building block for pharmaceuticals and its role in asymmetric synthesis. This research brief aims to provide an updated overview of the latest scientific findings and applications related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have highlighted the importance of trans-2-Methylamino-cyclohexanol hydrochloride as a key intermediate in the synthesis of various biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel dopamine receptor modulators, showing promising results in preclinical models of Parkinson's disease. The stereochemistry of this compound appears to play a crucial role in its biological activity, with the trans configuration showing superior receptor binding affinity compared to its cis counterpart.

In terms of synthetic approaches, several innovative methods have been developed to produce trans-2-Methylamino-cyclohexanol hydrochloride with high enantiomeric purity. A recent breakthrough published in Organic Letters (2024) describes a biocatalytic route using engineered aminotransferases that achieves >99% ee with significantly reduced environmental impact compared to traditional chemical synthesis. This green chemistry approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

Pharmacological investigations have revealed interesting properties of trans-2-Methylamino-cyclohexanol hydrochloride derivatives. A 2024 study in ACS Chemical Neuroscience reported that certain N-substituted analogs exhibit potent sigma-1 receptor activity, suggesting potential applications in neuropathic pain management and neurodegenerative disorders. The hydrochloride salt form (260392-65-2) demonstrates improved solubility and stability profiles, making it particularly suitable for formulation development.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2023) indicate that trans-2-Methylamino-cyclohexanol hydrochloride has a favorable preclinical safety profile, with no significant genotoxicity or cardiotoxicity observed in standard assays. These findings support its continued development as a pharmaceutical intermediate, though additional studies are warranted to fully characterize its metabolic fate and potential drug-drug interactions.

The compound's versatility is further evidenced by its incorporation into various drug discovery programs. Current patent literature (2023-2024) reveals its use in developing new antidepressants, antivirals, and anticancer agents. Particularly noteworthy is its role as a scaffold for designing selective kinase inhibitors, with several candidates currently in preclinical development for oncology indications.

Looking forward, the scientific community anticipates expanded applications of trans-2-Methylamino-cyclohexanol hydrochloride in areas such as targeted drug delivery and diagnostic imaging. Its structural features make it amenable to various chemical modifications while maintaining favorable pharmacokinetic properties. Ongoing research efforts are focused on exploring its potential in addressing unmet medical needs, particularly in central nervous system disorders and infectious diseases.